4-Chloro-5-cyclopropoxynicotinic acid

• Molecular Formula: C9H8ClNO3
• Molecular Weight: 213.62 g/mol
• IUPAC Name: 4-chloro-5-cyclopropyloxypyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8ClNO3/c10-8-6(9(12)13)3-11-4-7(8)14-5-1-2-5/h3-5H,1-2H2,(H,12,13)
• InChI Key: PXMPQFLTISNAKO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CN=C2)C(=O)O)Cl

Description

4-Chloro-5-cyclopropoxynicotinic acid is a substituted nicotinic acid derivative featuring a chlorine atom at the 4-position and a cyclopropoxy group at the 5-position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-5-cyclopropoxynicotinic acid typically involves the following steps:

Starting Material: The synthesis begins with nicotinic acid as the starting material.

Chlorination: The 4th position of the nicotinic acid is chlorinated using reagents such as thionyl chloride or phosphorus pentachloride under controlled conditions.

Cyclopropoxylation: The 5th position is then modified by introducing a cyclopropoxy group. This can be achieved through a nucleophilic substitution reaction using cyclopropyl alcohol and a suitable base like sodium hydride.

Industrial Production Methods

Industrial production of 4-Chloro-5-cyclopropoxynicotinic acid may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-5-cyclopropoxynicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chlorine atom at the 4th position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted nicotinic acid derivatives.

Scientific Research Applications

4-Chloro-5-cyclopropoxynicotinic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases, such as cardiovascular and metabolic disorders.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Chloro-5-cyclopropoxynicotinic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes or receptors involved in metabolic pathways.

Pathways: It can modulate pathways related to inflammation, oxidative stress, and cellular signaling.

Comparison with Similar Compounds

Electronic and Steric Effects

• Chlorine vs. This difference may influence binding affinity in biological targets or solubility in polar solvents .
• Cyclopropoxy vs. Boronic Acid : The boronic acid moiety in 4-chloro-2-(cyclobutyl)pyrimidine-5-boronic acid enables participation in cross-coupling reactions, while the cyclopropoxy group may limit reactivity but enhance stability under basic conditions .

Physicochemical Properties

• Solubility : The methyl group in 2-chloro-6-methylpyrimidine-4-carboxylic acid likely improves hydrophobicity relative to the cyclopropoxy-substituted compound, which may exhibit intermediate solubility due to the oxygen atom’s polarity .
• Stability : The cyclopropoxy group’s ring strain could increase susceptibility to ring-opening reactions under acidic conditions, whereas the boronic acid analogue requires stringent moisture-free storage .